Cas no 35566-32-6 (5-Iminothianthrene)

• Product Name: 5-Iminothianthrene
• CAS No: 35566-32-6
• MF: C₁₂H₉NS₂
• MW: 231.33656001091
• CID: 2941236
• Update Time: 2023-08-10

5-Iminothianthrene Chemical and Physical Properties

Names and Identifiers

• 5-iminothianthrene
• 5-Iminothianthrene

• Inchi： 1S/C12H9NS2/c13-15-11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)15/h1-8,13H
• InChI Key： RTLAQZILLORCIR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2SC2C=CC=CC1=2)=N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 242
• XLogP3: 5.2
• Topological Polar Surface Area: 80.3